Cas no 17948-41-3 (β-Hydrastinediol)

• Product Name: β-Hydrastinediol
• CAS No: 17948-41-3
• MF: C₂₁H₂₅NO₆
• MW: 387.42630648613
• CID: 1059459
• Update Time: 2025-07-19

β-Hydrastinediol Chemical and Physical Properties

Names and Identifiers

• β-Hydrastinediol
• (S)-C-((R)-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-C,C'-(3,4-dimethoxy-o-phenylene)-bis-methanol

• Inchi： 1S/C21H25NO6/c1-22-7-6-12-8-17-18(28-11-27-17)9-14(12)19(22)20(24)13-4-5-16(25-2)21(26-3)15(13)10-23/h4-5,8-9,19-20,23-24H,6-7,10-11H2,1-3H3/t19-,20+/m1/s1
• InChI Key： IDRARNFYGZJRHA-UXHICEINSA-N
• SMILES： O[C@@H](C1C=CC(=C(C=1CO)OC)OC)[C@H]1C2C=C3C(=CC=2CCN1C)OCO3

Additional information on β-Hydrastinediol

Recent Advances in β-Hydrastinediol (CAS: 17948-41-3) Research: A Comprehensive Review

β-Hydrastinediol (CAS: 17948-41-3), a bioactive alkaloid derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, structurally related to hydrastine, exhibits promising pharmacological properties, including potential anti-inflammatory, neuroprotective, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic pathways, and exploring its therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to β-Hydrastinediol, highlighting key advancements and future directions in this burgeoning field.

One of the most notable developments in β-Hydrastinediol research is the elucidation of its molecular targets and signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that β-Hydrastinediol selectively inhibits the NF-κB pathway, thereby attenuating inflammatory responses in vitro and in vivo. The study utilized a combination of molecular docking simulations and biochemical assays to identify the compound's binding affinity for IKKβ, a critical kinase in the NF-κB cascade. These findings suggest that β-Hydrastinediol could serve as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, β-Hydrastinediol has shown potential as a neuroprotective agent. Recent research published in Neuropharmacology investigated the compound's effects on neuronal cells under oxidative stress. The results indicated that β-Hydrastinediol significantly reduced reactive oxygen species (ROS) production and enhanced the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. Furthermore, the compound exhibited a protective effect against amyloid-β-induced neurotoxicity in primary cortical neurons, suggesting its potential utility in Alzheimer's disease therapeutics. These findings are particularly compelling given the limited treatment options currently available for neurodegenerative disorders.

The synthetic optimization of β-Hydrastinediol has also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry reported a novel, high-yield synthesis route for β-Hydrastinediol, starting from commercially available precursors. The new method employs a tandem oxidative cyclization-reduction sequence, achieving an overall yield of 68% with excellent enantioselectivity (>99% ee). This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation and clinical development of β-Hydrastinediol-based therapeutics.

Emerging evidence also points to the anticancer potential of β-Hydrastinediol. Preliminary in vitro studies have demonstrated its cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies suggest that the compound induces apoptosis through the mitochondrial pathway and inhibits angiogenesis by suppressing VEGF expression. While these results are promising, further in vivo studies are needed to validate the efficacy and safety of β-Hydrastinediol as an anticancer agent. Current research efforts are focused on structural modifications to enhance its potency and selectivity while minimizing off-target effects.

Despite these advancements, several challenges remain in the development of β-Hydrastinediol as a therapeutic agent. Pharmacokinetic studies have revealed relatively low oral bioavailability, prompting investigations into novel formulation strategies, such as nanoparticle-based delivery systems. Additionally, comprehensive toxicological assessments are ongoing to establish safe dosage ranges for potential clinical applications. The scientific community anticipates that continued research will address these limitations and unlock the full therapeutic potential of this intriguing compound.

In conclusion, recent research on β-Hydrastinediol (CAS: 17948-41-3) has significantly advanced our understanding of its pharmacological properties and therapeutic potential. From its anti-inflammatory and neuroprotective effects to its emerging role in cancer therapy, this compound represents a promising candidate for drug development. Future research directions should focus on overcoming current limitations in bioavailability and toxicity, as well as exploring potential synergistic effects with existing therapeutics. As the field progresses, β-Hydrastinediol may well emerge as a valuable addition to the pharmacopeia for treating various challenging medical conditions.